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Compound of Interest

Compound Name: ALRT1550

Cat. No.: B1667003 Get Quote

Disclaimer: Detailed safety, handling, and disposal information specifically for ALRT1550 is not

available in the form of a comprehensive Safety Data Sheet (SDS) through publicly accessible

resources. The following guidance is based on general laboratory safety principles for handling

research compounds with unknown toxicological properties. Researchers, scientists, and drug

development professionals must exercise extreme caution and consult with their institution's

Environmental Health and Safety (EHS) department for a comprehensive risk assessment

before handling this compound.

Immediate Safety and Personal Protective
Equipment (PPE)
Given the absence of specific hazard information for ALRT1550, a conservative approach to

personal protection is mandatory. ALRT1550 is identified as (2E,4E,6E)-7-(3,5-di-tert-

butylphenyl)-3-methylocta-2,4,6-trienoic acid and is an antiproliferative agent, suggesting it

may have cytotoxic or other biologically active properties.[1] The recommended PPE is based

on a risk-averse strategy to minimize exposure through all potential routes (inhalation, dermal,

and ingestion).

Recommended Personal Protective Equipment (PPE) for Handling ALRT1550
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PPE Category Item Specification and Use

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Face Shield

To be worn in conjunction with

safety glasses or goggles

when there is a significant risk

of splashes or aerosol

generation.

Hand Protection Chemical-Resistant Gloves

Nitrile or other appropriate

chemically resistant gloves

should be worn. Double-

gloving is recommended,

especially when handling

concentrated solutions or the

pure compound. Gloves

should be inspected before

use and changed frequently,

and immediately if

contaminated.

Body Protection Laboratory Coat

A buttoned, full-length

laboratory coat is required to

protect skin and personal

clothing.

Chemical-Resistant Apron

Recommended when handling

larger quantities or when there

is a higher risk of splashes.

Respiratory Protection Fume Hood or Other

Ventilated Enclosure

All handling of ALRT1550

powder or solutions that may

produce aerosols should be

conducted in a certified

chemical fume hood or other

appropriate ventilated
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enclosure to prevent

inhalation.

Respirator

The need for a respirator

should be determined by a

formal risk assessment. If

required, a NIOSH-approved

respirator appropriate for the

potential exposure should be

used in accordance with a

respiratory protection program.

Foot Protection Closed-Toed Shoes

Full-coverage, closed-toed

shoes are mandatory in the

laboratory to protect against

spills and falling objects.

Operational and Disposal Plans
Handling and Operational Workflow:

A clear and logical workflow is essential to ensure safety and minimize the risk of

contamination. The following diagram outlines a basic operational workflow for handling

ALRT1550 in a research laboratory setting.

Preparation Handling (in Fume Hood) Cleanup and Disposal

Review SDS (if available) and SOPs Assemble all necessary materials Don appropriate PPE Weigh ALRT1550Proceed to handling Prepare stock solutions Perform experiment Decontaminate work surfacesExperiment complete Segregate waste Dispose of waste in designated containers Doff PPE

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of ALRT1550, from preparation to

disposal.

Disposal Plan:
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Without a specific SDS, all waste generated from handling ALRT1550 must be considered

hazardous.

Solid Waste: All disposable materials that have come into contact with ALRT1550, including

gloves, bench paper, and pipette tips, should be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: All solutions containing ALRT1550 should be collected in a labeled, sealed,

and chemically compatible hazardous waste container. Do not mix with other waste streams

unless compatibility is known.

Sharps Waste: Needles, syringes, or other sharps contaminated with ALRT1550 must be

disposed of in a designated sharps container for hazardous chemical waste.

All waste must be disposed of through your institution's hazardous waste management

program. Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Protocols
Due to the lack of publicly available, detailed experimental protocols for the handling and use of

ALRT1550, specific step-by-step guidance cannot be provided. Researchers must develop

their own Standard Operating Procedures (SOPs) in consultation with their institution's safety

office. These SOPs should be based on a thorough literature review of similar compounds and

a comprehensive risk assessment.

General Principles for Protocol Development:

Minimization: Use the smallest quantity of ALRT1550 necessary for the experiment.

Containment: All procedures should be designed to contain the material and prevent its

release into the laboratory environment.

Decontamination: Develop and validate a procedure for decontaminating surfaces and

equipment that come into contact with ALRT1550.

Emergency Procedures: Establish clear procedures for handling spills, accidental exposures,

and other emergencies. All laboratory personnel should be trained on these procedures.
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This document is intended to provide foundational safety information and should not be

considered a substitute for a formal risk assessment and the development of detailed, lab-

specific SOPs. The primary responsibility for safety lies with the researcher and their institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1667003?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/Web-CH-Site/de_DE/-/CHF/ShowDocument-File?ProductSKU=EMD_BIO-345701&DocumentType=MSD&DocumentId=345701_SDS_CA_Z8.PDF&DocumentUID=382737802&Language=Z8&Country=CA&Origin=null
https://www.benchchem.com/product/b1667003#personal-protective-equipment-for-handling-alrt1550
https://www.benchchem.com/product/b1667003#personal-protective-equipment-for-handling-alrt1550
https://www.benchchem.com/product/b1667003#personal-protective-equipment-for-handling-alrt1550
https://www.benchchem.com/product/b1667003#personal-protective-equipment-for-handling-alrt1550
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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